Cas no 14766-55-3 (1H-Imidazole-1-aceticacid, 5-nitro-)

• Product Name: 1H-Imidazole-1-aceticacid, 5-nitro-
• CAS No: 14766-55-3
• MF: C₅H₅N₃O₄
• MW: 171.110900640488
• CID: 193918
• PubChem ID: 23273734
• Update Time: 2025-04-19

1H-Imidazole-1-aceticacid, 5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-aceticacid, 5-nitro-
• 2-(5-nitroimidazol-1-yl)acetic acid
• Imidazole-1-aceticacid, 5-nitro- (8CI)
• SC 28905
• SC-28905
• 5-Nitro-1H-imidazole-1-acetic acid
• 14766-55-3
• (5-Nitro-1H-imidazol-1-yl)acetic acid
• 2-(5-Nitro-1H-imidazol-1-yl)acetic acid
• FT-0759124
• DTXSID40632223

• Inchi： 1S/C5H5N3O4/c9-5(10)2-7-3-6-1-4(7)8(11)12/h1,3H,2H2,(H,9,10)
• InChI Key： ZWUJTBSXSRTFCC-UHFFFAOYSA-N
• SMILES： OC(CN1C=NC=C1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 171.02800565g/mol
• Monoisotopic Mass: 171.02800565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 101Ų